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Compound of Interest

Compound Name: NADPH tetracyclohexanamine

Cat. No.: B560022

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in
cellular metabolism, acting as a primary electron donor in a wide array of biosynthetic reactions
and antioxidant defense systems. The tetracyclohexanamine salt of NADPH is a stable,
crystalline solid that is commonly used to prepare aqueous stock solutions for various in vitro
assays.[1][2] Proper preparation and storage of NADPH stock solutions are paramount to
ensure experimental accuracy and reproducibility. These application notes provide a detailed
protocol for the preparation, handling, and storage of NADPH tetracyclohexanamine stock
solutions.

Quantitative Data Summary

A summary of the key quantitative data for NADPH tetracyclohexanamine is presented in the

table below for easy reference.
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Property Value References

B-Nicotinamide adenine
) dinucleotide phosphate,
Chemical Name [31[4]
reduced

tetracyclohexylammonium salt

CAS Number 100929-71-3 [11[5]
Molecular Formula C21H30N7017P3 *» 4CesHi13N [1][5]
Formula Weight 1142.1 g/mol [1112]
Appearance Crystalline solid [1][2]

Solubility (approximate)

PBS (pH 7.2) 5 mg/mL [1][5]
DMSO 20 mg/mL [1][5]
Ethanol 1 mg/mL [11[5]
Dimethyl formamide (DMF) 0.2 mg/mL [1][5]
Storage (Solid Form) -20°C [11[2]
) -20°C (stable for up to 2
Storage (Stock Solution) [6][7]
months)

Storage (Diluted Working o
) Use within 4 hours [81I9][10][11]
Solution)

Experimental Protocol: Preparation of a 10 mM
NADPH Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NADPH
tetracyclohexanamine in phosphate-buffered saline (PBS).

Materials:

 NADPH tetracyclohexanamine salt (FW: 1142.1 g/mol )
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e Phosphate-Buffered Saline (PBS), pH 7.2-7.4

¢ Nuclease-free water

e Microcentrifuge tubes

o Pipettes and sterile, nuclease-free tips

e \ortex mixer

e pH meter or pH indicator strips

Procedure:

o Equilibrate Reagents: Allow the vial of NADPH tetracyclohexanamine salt and the PBS
buffer to warm to room temperature before use.

o Weigh NADPH: Carefully weigh out the required amount of NADPH tetracyclohexanamine
salt in a microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, you will need
11.42 mg of the salt.

o Dissolution: Add the appropriate volume of PBS (pH 7.2-7.4) to the tube containing the
NADPH salt. For a 10 mM stock, if you weighed 11.42 mg, add 1 mL of PBS.

e Mixing: Gently vortex the tube until the solid is completely dissolved. Avoid vigorous
vortexing for extended periods.

e pH Check (Optional but Recommended): Check the pH of the solution. If necessary, adjust to
a pH between 7.0 and 8.0 for optimal stability.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into single-use volumes (e.g., 20-100 pL) in sterile microcentrifuge tubes.[12]

o Storage: Immediately store the aliquots at -20°C.[1][2] Stock solutions are stable for up to
two months when stored under these conditions.[6][7]

Note on Diluted Solutions: Diluted working solutions of NADPH are significantly less stable and
should be prepared fresh from the frozen stock solution for each experiment and used within 4
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hours.[8][9][10][11]

Experimental Workflow

The following diagram illustrates the general workflow for the preparation of an NADPH

tetracyclohexanamine stock solution.
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Caption: Workflow for NADPH stock solution preparation.

Signaling Pathways and Logical Relationships
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The diagram below illustrates the central role of NADPH as an electron donor in key cellular

pathways.
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Caption: Role of NADPH in metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of NADPH
Tetracyclohexanamine Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560022#how-to-prepare-nadph-
tetracyclohexanamine-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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